Cas no 29067-70-7 (Benzeneacetic acid,2,4,6-triiodo-a-methyl-3-[(1-oxobutyl)amino]-)

• Product name: Benzeneacetic acid,2,4,6-triiodo-a-methyl-3-[(1-oxobutyl)amino]-
• CAS No: 29067-70-7
• MF: C₁₃H₁₄I₃NO₃
• MW: 612.968580722809
• CID: 259322
• PubChem ID: 207039

Benzeneacetic acid,2,4,6-triiodo-a-methyl-3-[(1-oxobutyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2,4,6-triiodo-a-methyl-3-[(1-oxobutyl)amino]-
• 2-[3-(butanoylamino)-2,4,6-triiodophenyl]propanoic acid
• DTXSID10951670
• 2-{3-[(1-Hydroxybutylidene)amino]-2,4,6-triiodophenyl}propanoic acid
• 29067-70-7
• 2-(3-Butyramido-2,4,6-triiodophenyl)propionic acid
• BRN 3004040
• Propionic acid, 2-(3-butyramido-2,4,6-triiodophenyl)-

• Inchi： InChI=1S/C13H14I3NO3/c1-3-4-9(18)17-12-8(15)5-7(14)10(11(12)16)6(2)13(19)20/h5-6H,3-4H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key： KDETXAGYFWKMEJ-UHFFFAOYSA-N
• SMILES： CCCC(NC1=C(I)C=C(I)C(C(C(=O)O)C)=C1I)=O

Computed Properties

• Exact Mass: 612.80942
• Monoisotopic Mass: 612.810772
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 2.3
• Boiling Point: 593.5°Cat760mmHg
• Flash Point: 312.8°C
• Refractive Index: 1.711
• PSA: 66.4